Cas no 500711-57-9 ((3E)-5-Ethyl-1H-indole-2,3-dione 3-oxime)

• Product Name: (3E)-5-Ethyl-1H-indole-2,3-dione 3-oxime
• CAS No: 500711-57-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD18064634
• CID: 1547812
• PubChem ID: 953972
• Update Time: 2025-10-13

(3E)-5-Ethyl-1H-indole-2,3-dione 3-oxime Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione, 5-ethyl-, 3-oxime
• SB64747
• LS-04768
• (3E)-5-ethyl-3-(hydroxyimino)-2,3-dihydro-1H-indol-2-one
• 500711-57-9
• 1H-indole-2,3-dione, 5-ethyl-, 3-oxime, (3E)-
• AKOS005174978
• (3E)-5-ethyl-1H-indole-2,3-dione 3-oxime
• 5-Ethyl-3-(hydroxyimino)indolin-2-one
• ALBB-015029
• 5-ethyl-3-nitroso-1H-indol-2-ol
• MFCD18064634
• CS-0453012
• (3E)-5-Ethyl-1H-indole-2,3-dione 3-oxime

• MDL： MFCD18064634
• Inchi： 1S/C10H10N2O2/c1-2-6-3-4-8-7(5-6)9(12-14)10(13)11-8/h3-5,11,13H,2H2,1H3
• InChI Key： JVMDJBWQVCVFBU-UHFFFAOYSA-N
• SMILES： OC1=C(C2C=C(C=CC=2N1)CC)N=O

Computed Properties

• Exact Mass: 190.0743
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• PSA: 61.69

Additional information on (3E)-5-Ethyl-1H-indole-2,3-dione 3-oxime

(3E)-5-Ethyl-1H-indole-2,3-dione 3-oxime: A Comprehensive Overview

(3E)-5-Ethyl-1H-indole-2,3-dione 3-oxime, also known by its CAS registry number 500711-57-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, which is a heterocyclic aromatic structure with a wide range of applications in drug discovery and materials science. The indole moiety in this molecule is further modified with an ethyl group at the 5-position and an oxime group at the 3-position, making it a unique derivative with potential biological activity.

The structural features of (3E)-5-Ethyl-1H-indole-2,3-dione 3-oxime are critical to understanding its properties and applications. The indole ring system consists of a benzene ring fused to a pyrrole ring, which provides aromatic stability and serves as a platform for further functionalization. The presence of the ethyl group at the 5-position introduces steric effects and may influence the molecule's solubility and bioavailability. The oxime group at the 3-position adds hydrogen bonding capability, enhancing the molecule's potential for interaction with biological targets such as enzymes or receptors.

Recent studies have highlighted the importance of oximes in medicinal chemistry, particularly in the development of antidotes for organophosphorus poisoning. The oxime group in (3E)-5-Ethyl-1H-indole-2,3-dione 3-oxime may play a similar role by acting as a nucleophile or by forming specific interactions with target molecules. This makes the compound a promising candidate for further exploration in therapeutic applications.

In terms of synthesis, (3E)-5-Ethyl-1H-indole-2,3-dione 3-oxime can be prepared through various routes, including condensation reactions or oxidation of suitable precursors. The choice of synthetic method depends on the availability of starting materials and the desired stereochemistry. Researchers have reported efficient methods for synthesizing similar indole oximes, which can be adapted for this compound.

The biological activity of (3E)-5-Ethyl-1H-indole-2,3-dione 3-oxime has been explored in recent studies. In vitro assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound in drug discovery. Additionally, its ability to form stable complexes with metal ions has been investigated, opening avenues for applications in coordination chemistry and catalysis.

From an environmental perspective, understanding the fate and toxicity of (3E)-5-Ethyl-1H-indole-2,3-dione 3-oxime is crucial for its safe handling and disposal. Preliminary data indicate that this compound undergoes biodegradation under specific conditions, but further research is needed to assess its long-term impact on ecosystems.

In conclusion, (3E)-5-Ethyl-1H-indole-2,3-dione 3-oxime (CAS No. 500711-57-9) is a versatile compound with diverse applications in organic synthesis and pharmacology. Its unique structure and functional groups make it an attractive target for further research into its biological activity and chemical properties. As new studies emerge, this compound is expected to contribute significantly to advancements in drug development and related fields.